Cas no 85841-67-4 (1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde)

1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is a nitro-substituted pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a formyl group at the 2-position of the pyrrole ring and a 3-nitrophenyl substituent at the 1-position, making it a versatile intermediate for constructing heterocyclic compounds. The nitro group enhances reactivity for further functionalization, while the aldehyde moiety allows for condensation and nucleophilic addition reactions. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and materials science due to its balanced reactivity and structural modularity. It is typically handled under controlled conditions due to its sensitivity.
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde structure
85841-67-4 structure
Product Name:1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
CAS No:85841-67-4
MF:C11H8N2O3
MW:216.19282245636
MDL:MFCD00453253
CID:1119289
PubChem ID:612176
Update Time:2025-10-12

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(3-nitrophenyl)-1H-Pyrrole-2-carboxaldehyde
    • 1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde
    • 1-(3-nitrophenyl)pyrrole-2-carbaldehyde
    • 1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
    • AKOS000103889
    • MLS000711441
    • Z57115006
    • HMS2626N14
    • SMR000281208
    • DTXSID60346436
    • EN300-92361
    • VS-07155
    • BB 0221187
    • PMFWIANLJTWYNH-UHFFFAOYSA-N
    • 85841-67-4
    • CS-0118073
    • CHEMBL1391433
    • BBL022092
    • ALBB-006639
    • STK346962
    • DB-362804
    • DB-017234
    • '1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 1-(3-nitrophenyl)-
    • MFCD00453253
    • 1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
    • MDL： MFCD00453253
    • Inchi： 1S/C11H8N2O3/c14-8-11-5-2-6-12(11)9-3-1-4-10(7-9)13(15)16/h1-8H
    • InChI Key： PMFWIANLJTWYNH-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CN1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 216.05349212g/mol
  • Monoisotopic Mass: 216.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.8Ų

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • HazardClass：IRRITANT

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1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:85841-67-4)1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
Order Number:A1181821
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:48
Price ($):158.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:85841-67-4)1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
A1181821
Purity:99%
Quantity:1g
Price ($):158.0
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